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Compound of Interest

Compound Name: Phortress

Cat. No.: B1677703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Phortress (CAS No.: 328087-38-3), a prodrug of the antitumor agent 5F 203. Adherence to

these procedures is critical to ensure personnel safety and environmental protection.

Phortress is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1].

Quantitative Data Summary
The following table summarizes key quantitative data for Phortress. This information is

essential for risk assessment and the implementation of appropriate safety measures during

handling and disposal.
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Property Value Reference

Molecular Formula C20H25Cl2FN4OS [1]

Molecular Weight 459.405 g/mol [1]

CAS Number 328087-38-3 [1]

Acute Oral Toxicity (Category

4)
H302: Harmful if swallowed

Acute Aquatic Toxicity

(Category 1)
H400: Very toxic to aquatic life

Chronic Aquatic Toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects

Solubility Soluble to 100 mM in DMSO

Storage Temperature
-20°C (powder) or -80°C (in

solvent)

Experimental Protocols: Safe Handling and Disposal
The primary disposal method for Phortress is through an approved hazardous waste disposal

plant. The following protocols detail the necessary steps for safe handling, spill management,

and preparation for final disposal.

2.1. Personal Protective Equipment (PPE)

Before handling Phortress, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat, long-sleeved shirt, and long pants.

Respiratory Protection: A NIOSH-approved respirator may be necessary if working with the

powder outside of a certified chemical fume hood.
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2.2. Waste Segregation and Collection

Proper segregation of waste is the first step in the disposal process.

Solid Waste: Collect all Phortress-contaminated solid waste, including unused powder,

contaminated lab consumables (e.g., pipette tips, microfuge tubes, gloves, and absorbent

paper), in a dedicated, clearly labeled, and sealed container.

Liquid Waste: Collect all Phortress-contaminated liquid waste, such as solutions in organic

solvents (e.g., DMSO), in a separate, compatible, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Any sharps (e.g., needles, scalpels) contaminated with Phortress should be

disposed of in a designated, puncture-proof sharps container for hazardous chemical waste.

2.3. Spill Management Protocol

In the event of a Phortress spill, follow these steps:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area if necessary. Restrict access to the spill site.

Assess the Spill: Determine the extent of the spill. For large spills, or if you are unsure how

to proceed, contact your institution's EHS department immediately.

Containment and Cleanup (for small spills):

Ensure proper PPE is worn.

Use an appropriate absorbent material (e.g., chemical absorbent pads or granules) to

contain and clean up the spill.

Carefully collect the contaminated absorbent material and any contaminated debris.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and

water.
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Disposal: Place all contaminated cleanup materials into the designated hazardous waste

container for Phortress solids.

2.4. Final Disposal Procedure

All waste streams containing Phortress must be disposed of as hazardous waste.

Labeling: Ensure all waste containers are accurately and clearly labeled with the contents

("Hazardous Waste: Phortress"), the associated hazards (e.g., "Toxic," "Harmful if

Swallowed," "Hazardous to the Aquatic Environment"), and the date.

Storage: Store the sealed waste containers in a designated, secure, and well-ventilated

area, away from incompatible materials such as strong acids, alkalis, and strong

oxidizing/reducing agents, while awaiting pickup.

Arrangement for Pickup: Contact your institution's EHS department or a certified hazardous

waste management company to arrange for the collection and disposal of the Phortress
waste. All disposal must be in accordance with local, state, and federal regulations.

Mandatory Visualizations
3.1. Phortress Disposal Workflow

The following diagram illustrates the step-by-step workflow for the proper disposal of Phortress
waste in a laboratory setting.
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Caption: Workflow for the safe segregation, collection, and disposal of Phortress waste.

3.2. Phortress Spill Response Logic

This diagram outlines the logical decision-making process for responding to a Phortress spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677703#phortress-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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